Cas no 177966-52-8 (5-Bromo-4-chloro-3-indolyl beta-D-cellobioside)

• Product Name: 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside
• CAS No: 177966-52-8
• MF: C₂₀H₂₅BrClNO₁₁
• MW: 570.769605398178
• MDL: MFCD00798387
• CID: 134582
• PubChem ID: 12001507
• Update Time: 2025-06-13

5-Bromo-4-chloro-3-indolyl beta-D-cellobioside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,5-bromo-4-chloro-1H-indol-3-yl 4-O-b-D-glucopyranosyl-
• 2-[6-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 5-BROMO-4-CHLORO-3-INDOXYL-BETA-D-CELLOBIOSIDE
• X-beta-D-Cel
• 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside
• X-CELLOBIOSE
• X-cellobioside
• X-BETA-D-CELLOBIOSIDE
• 5-Bromo-4-chloro-3-indoxyl-β-D-cellobioside
• 5-bromo-4-chloro-3-indolyl B-D-*cellobioside
• 5-Bromo-4-chloro-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 5-Bromo-4-chloro-3-indolyl b-D-cellobioside
• (2S,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6S)-6-((5-bromo-4-chloro-1H-indol-3-yl)oxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• A-D-cellobioside
• AKOS015919300
• beta-D-Glucopyranoside, 5-bromo-4-chloro-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-
• MFCD00798387
• 177966-52-8
• HY-W337201
• 5-Bromo-4-chloro-3-indolyl beta -D-cellobioside
• B-7110
• 5-Bromo-4-chloro-3-indolyl
• CS-0448554
• (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 5-Bromo-4-chloro-3-indolyl β-D-cellobioside ,98%
• TS-09164
• DA-70185
• EB03309

• MDL： MFCD00798387
• Inchi： 1S/C20H25BrClNO11/c21-6-1-2-7-11(12(6)22)8(3-23-7)31-19-17(30)15(28)18(10(5-25)33-19)34-20-16(29)14(27)13(26)9(4-24)32-20/h1-3,9-10,13-20,23-30H,4-5H2/t9-,10-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
• InChI Key： TXCDHJGGJYHESA-OIHNOWRXSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 569.03000
• Monoisotopic Mass: 569.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 194.32000
• LogP: -1.41330

5-Bromo-4-chloro-3-indolyl beta-D-cellobioside Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside

Comprehensive Overview of 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside (CAS No. 177966-52-8)

5-Bromo-4-chloro-3-indolyl beta-D-cellobioside (CAS No. 177966-52-8) is a specialized chromogenic substrate widely used in biochemical and microbiological research. This compound belongs to the class of indoxyl glycosides, which are critical for detecting enzyme activity, particularly beta-glucosidase and cellulase. Its unique structure, featuring a bromo-chloro-indolyl moiety linked to a beta-D-cellobioside group, enables precise enzymatic hydrolysis studies. Researchers value this substrate for its high sensitivity and specificity in visualizing enzyme activity, making it indispensable in fields like biotechnology, molecular biology, and industrial enzyme screening.

The growing interest in sustainable biofuel production and biomass degradation has amplified the relevance of 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside. As industries seek eco-friendly alternatives to fossil fuels, enzymes like cellulases play a pivotal role in breaking down cellulose into fermentable sugars. This substrate aids in optimizing enzyme efficiency, a hot topic in green chemistry and renewable energy research. Additionally, its application in microbial identification aligns with the rising demand for rapid diagnostic tools in clinical microbiology and food safety testing.

From a technical perspective, 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside exhibits excellent stability under standard laboratory conditions, ensuring reproducible results. Its cleavage by beta-glucosidase releases an insoluble blue-green precipitate, facilitating visual or spectrophotometric quantification. This property is particularly valuable in high-throughput screening (HTS) assays, where efficiency and accuracy are paramount. Moreover, the compound's compatibility with automated systems makes it a preferred choice for pharmaceutical research and drug discovery pipelines.

The versatility of 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside extends to plant biology and agricultural biotechnology. Scientists employ it to study cellulose metabolism in crops, addressing global challenges like crop yield improvement and biofortification. Its role in elucidating cell wall biosynthesis pathways has also garnered attention, as plant cell walls are key targets for genetic engineering and biomaterial development. These applications underscore the compound's significance in advancing precision agriculture and sustainable farming practices.

In the context of synthetic biology, 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside serves as a vital tool for characterizing engineered enzymes. The rise of CRISPR-based gene editing and metabolic engineering has created a surge in demand for reliable substrates to validate novel biocatalysts. This compound's ability to provide clear, measurable signals aligns with the need for robust enzyme assays in biomanufacturing and bioremediation projects. Furthermore, its use in educational laboratories demonstrates its accessibility for training future scientists in enzyme kinetics and biochemical analysis.

Quality control and standardization are critical when working with 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside. Reputable suppliers ensure high purity (>98%) and provide detailed analytical certificates, including HPLC and NMR data. Researchers frequently inquire about storage conditions (typically -20°C, protected from light) and solubility (e.g., in DMSO or water) to maintain optimal performance. These practical considerations are essential for achieving consistent results in diagnostic kits and research protocols.

Looking ahead, the demand for 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside is expected to grow alongside advancements in enzyme technology and bioprocessing. Its integration with nanotechnology platforms and biosensors opens new avenues for real-time monitoring of enzymatic reactions. As the scientific community prioritizes circular economy principles, this substrate will likely play an expanded role in waste valorization and biobased product development. With its proven utility across diverse disciplines, 5-Bromo-4-chloro-3-indolyl beta-D-cellobioside remains a cornerstone of modern biochemical research.